![molecular formula C21H14BrN3O4S B241904 1-(3-Bromophenyl)-6-methoxy-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione](/img/structure/B241904.png)
1-(3-Bromophenyl)-6-methoxy-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3-Bromophenyl)-6-methoxy-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione, also known as BPTMC, is a novel compound that has gained attention due to its potential therapeutic applications. This compound belongs to the class of chromeno[2,3-c]pyrrole-3,9-dione derivatives, and its synthesis method involves the reaction of 3-bromobenzaldehyde, methyl 2-amino-5-methyl-1,3,4-thiadiazole-5-carboxylate, and 3,4-dihydro-2H-pyran-2,5-dione in the presence of a catalyst.
Mechanism of Action
The mechanism of action of 1-(3-Bromophenyl)-6-methoxy-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves the inhibition of various signaling pathways, including the NF-κB and MAPK pathways. This compound has been found to induce apoptosis in cancer cells by activating caspases and regulating the expression of Bcl-2 family proteins.
Biochemical and physiological effects:
This compound has been found to exhibit antioxidant activity by scavenging free radicals and reducing oxidative stress. This compound has also been found to inhibit the production of pro-inflammatory cytokines and reduce inflammation in various cell types. In addition, this compound has been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(3-Bromophenyl)-6-methoxy-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione in lab experiments is its relatively low toxicity compared to other compounds. However, the limited solubility of this compound in water can pose a challenge for its use in certain experiments. In addition, the stability of this compound in biological systems needs to be investigated further.
Future Directions
1. Investigation of the potential of 1-(3-Bromophenyl)-6-methoxy-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione in treating neurodegenerative disorders such as Alzheimer's disease.
2. Evaluation of the efficacy of this compound in combination with other anticancer drugs.
3. Investigation of the mechanism of action of this compound in regulating the immune system.
4. Development of more efficient synthesis methods for this compound.
5. Investigation of the pharmacokinetics and pharmacodynamics of this compound in vivo.
Conclusion:
In conclusion, this compound is a novel compound with potential therapeutic applications in various diseases. Its synthesis method involves the reaction of 3-bromobenzaldehyde, methyl 2-amino-5-methyl-1,3,4-thiadiazole-5-carboxylate, and 3,4-dihydro-2H-pyran-2,5-dione in the presence of a catalyst. This compound has been found to exhibit a range of pharmacological activities, including anti-inflammatory, antioxidant, and anticancer properties. Further research is needed to fully understand the potential of this compound in treating various diseases.
Synthesis Methods
The synthesis of 1-(3-Bromophenyl)-6-methoxy-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves the reaction of 3-bromobenzaldehyde, methyl 2-amino-5-methyl-1,3,4-thiadiazole-5-carboxylate, and 3,4-dihydro-2H-pyran-2,5-dione in the presence of a catalyst. The reaction is carried out in a solvent such as ethanol or methanol, and the product is purified using column chromatography. The yield of this compound obtained through this method is around 60%.
Scientific Research Applications
1-(3-Bromophenyl)-6-methoxy-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been found to exhibit a range of pharmacological activities, including anti-inflammatory, antioxidant, and anticancer properties. Several studies have investigated the potential of this compound in treating various diseases, such as cancer, diabetes, and neurodegenerative disorders.
Properties
Molecular Formula |
C21H14BrN3O4S |
---|---|
Molecular Weight |
484.3 g/mol |
IUPAC Name |
1-(3-bromophenyl)-6-methoxy-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione |
InChI |
InChI=1S/C21H14BrN3O4S/c1-10-23-24-21(30-10)25-17(11-4-3-5-12(22)8-11)16-18(26)14-7-6-13(28-2)9-15(14)29-19(16)20(25)27/h3-9,17H,1-2H3 |
InChI Key |
VFLRSZUNKZCXSP-UHFFFAOYSA-N |
SMILES |
CC1=NN=C(S1)N2C(C3=C(C2=O)OC4=C(C3=O)C=CC(=C4)OC)C5=CC(=CC=C5)Br |
Canonical SMILES |
CC1=NN=C(S1)N2C(C3=C(C2=O)OC4=C(C3=O)C=CC(=C4)OC)C5=CC(=CC=C5)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.